Cas no 1807101-91-2 (2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide)

2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide is a brominated aromatic compound featuring both amino and trifluoromethoxy functional groups, making it a versatile intermediate in organic synthesis. Its reactive benzyl bromide moiety enables efficient nucleophilic substitutions, while the electron-withdrawing trifluoromethoxy group enhances stability and influences reactivity patterns. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural motifs are leveraged for the development of bioactive molecules. The presence of multiple halogen substituents allows for further functionalization, offering flexibility in synthetic routes. High purity and well-defined reactivity make it a reliable building block for complex molecular architectures.

2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide structure

1807101-91-2 structure

Product Name:2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide

CAS No:1807101-91-2

MF:C₈H₆Br₂F₃NO

MW:348.942551136017

CID:4982432

Update Time:2025-10-17

2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide
- Inchi： 1S/C8H6Br2F3NO/c9-3-4-1-2-5(10)7(6(4)14)15-8(11,12)13/h1-2H,3,14H2
- InChI Key： KUPBGRRKSLJUCL-UHFFFAOYSA-N
- SMILES： BrC1C=CC(CBr)=C(C=1OC(F)(F)F)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 215
XLogP3: 3.7
Topological Polar Surface Area: 35.2

2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013009707-1g	2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide	1807101-91-2	97%	1g	1,579.40 USD	2021-06-25

2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide Related Literature

1. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
2. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
3. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
4. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
5. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283

Additional information on 2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide

Recent Advances in the Study of 2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide (CAS: 1807101-91-2)

The compound 2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide (CAS: 1807101-91-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated aromatic compound, characterized by its unique trifluoromethoxy and bromo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for the development of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds.

Recent studies have focused on optimizing the synthetic pathways for 2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method using palladium-based complexes, which reduced side reactions and enhanced the scalability of the synthesis. This advancement is critical for industrial applications, where consistent quality and cost-effectiveness are paramount.

In addition to synthetic improvements, researchers have explored the biological applications of derivatives derived from this compound. For instance, a team at the University of Cambridge reported its use as a precursor in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders. The trifluoromethoxy group's electron-withdrawing properties were found to enhance binding affinity to the target kinase, as confirmed by X-ray crystallography studies.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, highlighted the role of 2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide in constructing analogs with potent antibacterial activity against multidrug-resistant strains. The bromo substituent facilitated further functionalization, enabling the introduction of pharmacophores that improved membrane penetration and target engagement.

Despite these advancements, challenges remain in the large-scale production and stability of this compound under physiological conditions. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For example, encapsulation in nanoparticle carriers has shown preliminary success in enhancing its bioavailability, as reported in a 2024 ACS Nano study.

In conclusion, 2-Amino-4-bromo-3-(trifluoromethoxy)benzyl bromide continues to be a focal point in medicinal chemistry, bridging synthetic innovation and therapeutic discovery. Future directions may include its application in covalent inhibitor design and targeted drug delivery systems, further expanding its utility in addressing unmet medical needs.